Cas no 81654-02-6 (2,4-Dibromo-5-(trifluoromethyl)-1H-imidazole)

• Product Name: 2,4-Dibromo-5-(trifluoromethyl)-1H-imidazole
• CAS No: 81654-02-6
• MF: C₄HBr₂F₃N₂
• MW: 293.867349386215
• MDL: MFCD08458161
• CID: 60354
• PubChem ID: 10589847
• Update Time: 2025-04-18

2,4-Dibromo-5-(trifluoromethyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromo-5-(trifluoromethyl)-1H-imidazole
• 2,5-dibromo-4-(trifluoromethyl)-1H-Imidazole
• 2,3-METHOXY-5-METHYLPHENYL-3-PHENYLPROPANOIC ACID
• PC9738
• 1H-Imidazole,2,4-dibromo-5-(trifluoromethyl)- (9CI)
• JOTAIPGEZUZEEJ-UHFFFAOYSA-N
• AKOS005063695
• A840177
• CS-0038941
• MFCD08458161
• SCHEMBL11262759
• DTXSID70442231
• SCHEMBL16660844
• 2,4-dibromo-5-trifluoromethylimidazole
• 81654-02-6
• FT-0738861
• 1H-Imidazole,2,5-dibromo-4-(trifluoromethyl)-
• PS-6950
• DB-075779

• MDL： MFCD08458161
• Inchi： 1S/C4HBr2F3N2/c5-2-1(4(7,8)9)10-3(6)11-2/h(H,10,11)
• InChI Key： JOTAIPGEZUZEEJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)(F)F)NC(=N1)Br

Computed Properties

• Exact Mass: 291.84600
• Monoisotopic Mass: 291.84586g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 2.316
• Boiling Point: 313.365 °C at 760 mmHg
• Flash Point: 313.365 °C at 760 mmHg
• Refractive Index: 1.529
• PSA: 28.68000
• LogP: 2.95350

2,4-Dibromo-5-(trifluoromethyl)-1H-imidazole Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles